5-(4-Methoxyphenyl)-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine

• IUPAC Name: 5-(4-methoxyphenyl)-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C18H20N4OS/c1-21-7-9-22(10-8-21)17-16-15(11-24-18(16)20-12-19-17)13-3-5-14(23-2)6-4-13/h3-6,11-12H,7-10H2,1-2H3
• InChI Key: OKBIKESTGYNDLW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C3C(=CSC3=NC=N2)C4=CC=C(C=C4)OC
• Molecular Formula: C18H20N4OS
• Molecular Weight: 340.4 g/mol

Description

5-(4-Methoxyphenyl)-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Activity

5-(4-Methoxyphenyl)-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine derivatives have been extensively studied for their synthesis and biological activity. These compounds are part of the thieno[2,3-d]pyrimidine family, which exhibits a wide range of biological activities, including anti-inflammatory, analgesic, antihypertensive, antiviral, and antimicrobial effects. The versatility in the biological activities of these derivatives is attributed to the structural modifications at specific positions on the thieno[2,3-d]pyrimidine core.

• Anti-inflammatory and Analgesic Properties : Derivatives of thieno[2,3-d]pyrimidine have shown significant anti-inflammatory and analgesic activities, comparable to those of indomethacin and acetylsalicylic acid. This suggests their potential in developing new therapeutic agents for inflammation and pain management (El-Gazzar, Hussein, & Hafez, 2007).

• Antiviral Activity : Some derivatives, especially those substituted with hydroxyethoxymethyl groups, exhibit potent activity against human cytomegalovirus and herpes simplex virus type 1. This highlights the potential of thieno[2,3-d]pyrimidine derivatives in antiviral drug development (Saxena, Coleman, Drach, & Townsend, 1990).

• Antihypertensive Effects : The modification of thieno[2,3-d]pyrimidine derivatives with (phenylpiperazinyl)alkyl substitution has yielded compounds with notable antihypertensive effects in spontaneously hypertensive rats, demonstrating their potential as antihypertensive agents (Russell et al., 1988).

• Antimicrobial and Anti-Inflammatory Agents : A new series of thieno[2,3-d]pyrimidine derivatives have been synthesized and tested as antimicrobial and anti-inflammatory agents, showing remarkable activity against fungi, bacteria, and inflammation. This underscores their utility in addressing microbial infections and inflammatory conditions (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018).

• Fluorescence and Photophysical Properties : Thieno[2,3-d]pyrimidine systems have been explored for their fluorescence and photophysical properties, suggesting their application in the development of fluorescent probes for biological and environmental sensing (Castillo, Tigreros, & Portilla, 2018).